Cas no 70-16-6 (Thiamine ion)

Thiamine ion Properties

Names and Identifiers

• Thiamine ion
• 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium
• [3H]-Thiamine
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
• Vitamin B1
• Thiamine
• thiamine cation
• thiamine(1+)
• CHEMBL1547
• DTXSID50220251
• vitaminum b1
• NCGC00017013-05
• C00378
• DTXSID2023648
• Q83187
• SPBio_002841
• VIB
• 3rlb
• Prestwick1_000631
• Betaxin
• Prestwick0_000631
• SMP1_000084
• Thiamine HCL 100 mg
• bmse000274
• Prestwick3_000631
• [3H]thiamine
• Tiamina (INN-Spanish)
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
• 1sbr
• DB00152
• NCGC00017013-06
• UNII-X66NSO3N35
• 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium
• SCHEMBL22129283
• Biamine
• ThOH
• TimTec1_000613
• THIAMIN; VITAMIN B1
• 3-(4-AMINO-2-METHYL-PYRIMIDIN-5-YLMETHYL)-5-(2-HYDROXY-ETHYL)-4-METHYL-THIAZOL-3-IUM
• thiaminium
• EINECS 200-425-3
• SCHEMBL10075
• 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium
• 2-[3-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-4-methyl-thiazol-3-ium-5-yl]ethanol
• CCRIS 5823
• JZRWCGZRTZMZEH-UHFFFAOYSA-N
• GTPL4629
• NCGC00188957-01
• 2-(3-((4-amino-2-methyl-pyrimidin-5-yl)methyl)-4-methyl-1-thia-3-azoniacyclopenta-2,4-dien-5-yl)ethanol
• Vit B1
• UNII-4ABT0J945J
• NSC36226
• Vitamin B 1
• Antiberiberi factor
• [3H]vitamin B1
• BDBM50373877
• 70-16-6
• AKOS000668650
• HSDB 220
• NCGC00188957-02
• BSPBio_000622
• BPBio1_000686
• thiamine(1+) ion
• Thiaminum (INN-Latin)
• Prestwick2_000631
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol
• THD
• DTXCID903648
• Thiamine (Vit B1)
• NS00002759
• A11DA01
• CHEBI:18385
• 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium
• Aneurin
• GTPL4628
• 3[(4-Amino-2-methyl-5-pyrimidinyl)-methyl]-5-(2-hydroxyethyl)-4-methylthiazolium chloride
• 4ABT0J945J
• thiamin
• +Expand

• InChIKey： JZRWCGZRTZMZEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17N4OS/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1
• SMILES： CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO

Computed Properties

• Exact Mass: 265.11200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 265.11230735g/mol
• Heavy Atom Count: 18
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 1.18890
• PSA: 104.15000
• Melting Point: 250 °C (dec.)(lit.)
• Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless

Thiamine ion Security Information

• RTECS：XI7350000
• WGK Germany：1
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-8-10

Thiamine ion Customs Data

• HS CODE：2936220000
• Customs Data：

  China Customs Code:

  2936220000